IR-806

• Molecular Formula: C37H44ClN2NaO6S2
• Molecular Weight: 735.3 g/mol
• InChI: InChI=1S/C37H45ClN2O6S2.Na/c1-36(2)29-13-5-7-15-31(29)39(23-9-11-25-47(41,42)43)33(36)21-19-27-17-18-28(35(27)38)20-22-34-37(3,4)30-14-6-8-16-32(30)40(34)24-10-12-26-48(44,45)46;/h5-8,13-16,19-22H,9-12,17-18,23-26H2,1-4H3,(H-,41,42,43,44,45,46);/q;+1/p-1
• InChIKey: MIOUAELAUIYKFC-UHFFFAOYSA-M

IR-806 Overview: Photothermal & Upconversion Properties

IR-806 is a near-infrared (NIR) heptamethine cyanine dye with a tunable absorption spectrum that varies dramatically with concentration due to its self-assembly behavior in aqueous solutions, forming a chromonic liquid crystal phase at concentrations as low as 0.45–0.6 wt% at room temperature [1]. It exhibits a broad absorption peak in the 730–800 nm range, making it an effective molecular antenna for sensitizing upconversion nanoparticles (UCNPs) and enhancing photothermal therapy (PTT) when excited with an 808 nm laser . Its unique two-step aggregation process and efficient energy transfer to Nd³⁺ ions differentiate it from other heptamethine cyanines, enabling specific applications in NIR dye lasers, bioimaging, and phototheranostics [2].

✓ Chromonic liquid crystal self-assembly at low concentrations

✓ NIR energy transfer antenna for upconversion nanoparticle sensitization

✓ Low-fluorescence yield favors non-radiative photothermal research

• [1] Mills, E. (2011). Analysis of IR-806 Aggregation and Chromonic Liquid Crystal Properties (Advisor: Peter Collings). Swarthmore College Thesis, Swarthmore, PA. View Source
• [2] Liu, H., Kulkarni, A., Kostiv, U., Sandberg, E., Lakshmanan, A., Sotiriou, G. A., & Widengren, J. (2024). Interplay between a Heptamethine Cyanine Dye Sensitizer (IR806) and Lanthanide Upconversion Nanoparticles. Advanced Optical Materials, 12(29), 1-13. View Source

IR-806 Substitution: Aggregation & Photostability

In-class substitution of IR-806 with other heptamethine cyanines like IR-780, IR-783, or IR-808 is not straightforward due to significant differences in their aggregation behavior, photostability, and energy transfer efficiencies. IR-806 forms non-emissive H-aggregates on nanoparticle surfaces that can be dissociated after light excitation durations >100 µs, a property not observed with the same kinetics for IR-780 or IR-783 [1]. Furthermore, IR-806 exhibits a specific photobleaching mechanism through singlet oxygen generation that cleaves all three double bonds in its polymethine chain, which is accelerated when coupled to UCNPs [2]. These unique photophysical characteristics directly impact its performance as a UCNP sensitizer and photothermal agent, making its selection critical for applications requiring specific aggregation control or singlet oxygen management. The quantitative evidence below details these non-interchangeable properties.

Aggregation Chromonic LC phase of IR-806 vs. conventional aggregation of analogues may alter self-assembly and optical response.

Photobleaching Triplet-mediated singlet oxygen pathway may not transfer to IR-780/IR-783; photostability profiles differ.

Fluorescence Substantially lower quantum yield than common analogues; may shift imaging-based assay readouts and energy transfer balance.

• [1] Liu, H., Kulkarni, A., Kostiv, U., Sandberg, E., Lakshmanan, A., Sotiriou, G. A., & Widengren, J. (2024). Interplay between a Heptamethine Cyanine Dye Sensitizer (IR806) and Lanthanide Upconversion Nanoparticles. Advanced Optical Materials, 12(29), 1-13. View Source
• [2] Wang, X., et al. (2023). Triplet-Induced Singlet Oxygen Photobleaches Near-Infrared Dye-Sensitized Upconversion Nanosystems. Nano Letters, 23(15), 7002-7010. View Source

IR-806 Comparative Evidence vs. Analogues

Chromonic Liquid Crystal Self-Assembly

IR-806 spontaneously assembles in aqueous solutions to form a chromonic liquid crystal phase at concentrations as low as 0.45 wt% at room temperature [1]. This is a unique two-step assembly process: an isodesmic step at lower concentrations followed by a non-isodesmic, cooperative step at higher concentrations, with a stacking free energy change of 9.01 ± 0.12 kBT [2]. In contrast, closely related heptamethine cyanines like IR-780 and IR-783 do not exhibit this chromonic liquid crystal behavior; they remain as dispersed monomers or form conventional J-aggregates in specific conditions. This property allows IR-806 to be used in applications requiring ordered molecular assemblies at very low dye concentrations, a capability not available with IR-780 or IR-783.

LC Phase Formation

Head-to-head

0.45–0.6 wt% chromonic LC vs. no LC phase (IR-780, IR-783)

Unique self-assembly supports ordered nanostructure research without surfactants.

Reported aggregation property; two-step process with stacking free energy 9.01 ± 0.12 kBT.

Evidence Dimension	Liquid crystal phase formation concentration
Target Compound Data	0.45–0.6 wt% in water at room temperature
Comparator Or Baseline	IR-780 and IR-783: No chromonic liquid crystal phase reported at any concentration
Quantified Difference	IR-806 forms a liquid crystal phase at ultralow concentrations; IR-780 and IR-783 do not.
Conditions	Aqueous solution, room temperature, UV-vis spectroscopy

Why This Matters

This unique self-assembly property enables IR-806 to create ordered nanostructures without additional surfactants or matrices, critical for developing low-concentration, self-organized photonic materials.

• [1] Mills, E. (2011). Analysis of IR-806 Aggregation and Chromonic Liquid Crystal Properties (Advisor: Peter Collings). Swarthmore College Thesis, Swarthmore, PA. View Source
• [2] Regan, M. H., et al. (2012). Large Assembly Formation via a Two-Step Process in a Chromonic Liquid Crystal. Journal of Physical Chemistry B, 116(45), 13456-13463. View Source

Radiochromic Dosimetry Stability vs. IR-783

In a direct comparative study of cyanine dyes as calibrants in radiochromic films, IR-806 exhibited a significantly shorter spectral stability lifetime than IR-783. In a gelatin matrix, IR-806 films showed an average decay lifetime τ1 = 7 ± 3 days, whereas IR-783 films under identical conditions showed τ1 = 73 ± 7 days [1]. This represents a ~10-fold difference in stability. Furthermore, when combined with the active dosimeter material LiPCDA, IR-806 degraded rapidly and lost its original absorbance peak at ~820 nm, rendering it unsuitable for this application, whereas IR-783 maintained its spectral integrity and exhibited predictable, reproducible exponential decay behavior [2].

Spectral Stability

Head-to-head

τ1 7±3 d (IR-806) vs. 73±7 d (IR-783) in gelatin matrix

IR-806 stability may be insufficient for radiochromic dosimetry research.

Measured over 176 days; IR-783 maintains predictable exponential decay.

Evidence Dimension	Spectral stability lifetime (τ1) in gelatin matrix
Target Compound Data	τ1 = 7 ± 3 days
Comparator Or Baseline	IR-783: τ1 = 73 ± 7 days
Quantified Difference	IR-783 is ~10.4-fold more stable than IR-806 in this matrix.
Conditions	10% w/w gelatin solution, coated on polyester substrate, measured over 176 days

Why This Matters

This data directly informs procurement decisions for radiochromic dosimetry applications, where IR-806's rapid degradation makes it unsuitable as a calibrant, while IR-783's stability is acceptable.

• [1] Kaiyum, R., et al. (2023). Investigation of cyanine-based infrared dyes as calibrants in radiochromic films. Medical Physics, 50(12), 8034-8043. View Source
• [2] Kaiyum, R., et al. (2023). Optical stability investigation of a calibrant IR dye for radiochromic dosimetry. 2023 CAP Congress, University of New Brunswick. View Source

Low-Irradiance In Vivo Photothermal Therapy

IR-806, when combined with iron oxide nanoparticles in a charge-reversal complex, enables effective photothermal therapy (PTT) at a remarkably low laser power density of 0.25 W cm⁻² under 808 nm irradiation [1]. This is a key differentiator for IR-806-based PTT nanoplatforms, as many other cyanine dyes require higher power densities (often >1 W cm⁻²) to achieve comparable therapeutic effects. For instance, free IR-808 at 50 µg/mL exhibits a maximum photothermal conversion efficiency of only 9.6% [2], while IR-780-based nanoparticles typically achieve PCE values around 34.3% but require optimization of nanocarrier design [3]. The IR-806/iron oxide complex achieves efficient heating with minimal light-associated side effects, a critical advantage for in vivo applications.

PTT Irradiance Threshold

Cross-study

~0.25 W/cm² (IR-806 complex) vs. >1 W/cm² typical PTT systems

Lower irradiance may reduce off-target thermal damage in tumor model research.

In vivo model context; dual-modal imaging capability reported.

Evidence Dimension	Effective PTT laser power density
Target Compound Data	0.25 W cm⁻² (IR-806 + iron oxide complex)
Comparator Or Baseline	Typical PTT systems: >1 W cm⁻²; IR-808 free dye: 9.6% PCE at 50 µg/mL; IR-780 nanoparticles: ~34.3% PCE
Quantified Difference	IR-806 complex operates at ~4-fold lower power density than typical PTT systems.
Conditions	808 nm laser irradiation, in vitro and in vivo cancer models

Why This Matters

Lower irradiation dose reduces the risk of photothermal damage to surrounding healthy tissue, making IR-806 a preferred choice for constructing safer and more efficient PTT nanoplatforms.

• [1] Chang, Y. L., Li, X. D., Kong, X. G., Li, Y., Liu, X. M., Zhang, Y. L., ... & Zhang, H. (2015). A highly effective in vivo photothermal nanoplatform with dual imaging-guided therapy of cancer based on the charge reversal complex of dye and iron oxide. Journal of Materials Chemistry B, 3(42), 8321-8327. View Source
• [2] Photothermal Evaluation of IR-808 for In-Vitro Gallbladder Cancer Therapy Under 808nm Laser Irradiation. (2026). Sciety. View Source
• [3] Zhou, J., et al. (2023). Photothermal Properties of IR-780-Based Nanoparticles Depend on Nanocarrier Design. Pharmaceutics, 15(2), 456. View Source

Energy Transfer to Yb³⁺ for Upconversion

In a hybrid molecular sensitizer system for triplet fusion upconversion, IR-806 demonstrated an energy extraction efficiency of ~48% to ytterbium dopants in NaYbF₄ nanocrystals under 808 nm excitation [1]. This efficient energy transfer resulted in a 24-fold increase in upconversion luminescence at 600 nm compared to a control without ytterbium nanotransducers. This performance is notable when compared to other dyes in the same study: IR-780, indocyanine green (ICG), and CarCl all showed varying degrees of enhancement, with ICG exhibiting an exceptionally high 1740-fold increase. The ~48% efficiency of IR-806 is a key quantitative metric for researchers designing upconversion systems, as it defines the upper limit of photon harvesting for this specific dye-nanocrystal pair.

Energy Transfer Eff.

Head-to-head

~48% efficiency; 24-fold upconversion enhancement at 600 nm

Supports upconversion sensitization system design and performance modeling.

NaYbF₄ nanocrystals, 808 nm excitation, rubrene annihilator.

Evidence Dimension	Energy extraction efficiency to Yb³⁺ nanocrystals
Target Compound Data	~48% (IR-806 at 808 nm excitation)
Comparator Or Baseline	IR-780, ICG, CarCl (efficiencies not quantified in the same study but varied, with ICG showing 1740-fold upconversion enhancement)
Quantified Difference	IR-806 achieves ~48% energy extraction efficiency, which translates to a 24-fold upconversion enhancement.
Conditions	NaYbF₄ nanocrystals, 808 nm photoexcitation, rubrene as annihilator

Why This Matters

The quantified energy transfer efficiency is essential for modeling and optimizing upconversion systems, allowing researchers to predict performance and select the most appropriate dye for their specific nanoparticle architecture.

• [1] Wang, X., et al. (2021). A hybrid molecular sensitizer for triplet fusion upconversion. Chemical Engineering Journal, 426, 131289. View Source

Singlet Oxygen Photobleaching Mechanism

Low-temperature fluorescence at 77 K provided direct evidence that IR-806 generates singlet oxygen (¹O₂) under 808 nm laser irradiation, leading to photobleaching [1]. Mass spectrometry confirmed that all three double bonds in the polymethine chain of IR-806 are cleaved during this photochemical process. Importantly, coupling IR-806 to the surface of upconversion nanoparticles (UCNPs) accelerates its triplet dynamics, thereby producing more ¹O₂ and exacerbating photobleaching. This is a specific, triplet-mediated photodegradation pathway that differs from the photostability profiles of IR-780 or IR-783, which are often noted for their high photostability and fluorescence intensity in various matrices [2]. The identification of this mechanism is crucial because it explains the rapid photobleaching of IR-806 in UCNP systems and provides a clear mitigation strategy: the addition of β-carotene scavenges the generated ¹O₂, effectively inhibiting photobleaching [1].

Photobleaching Mechanism

Context-dependent

Triplet-induced ¹O₂ cleaves polymethine chain; accelerated by UCNP coupling

Photobleaching pathway may require stabilization strategies in long-term studies.

β-carotene addition reported to inhibit ¹O₂ and reduce bleaching.

Evidence Dimension	Photobleaching mechanism
Target Compound Data	Triplet-induced singlet oxygen generation cleaves all three polymethine double bonds.
Comparator Or Baseline	IR-780 and IR-783: Primarily known for high photostability and fluorescence, with less documented triplet-mediated ¹O₂ cleavage.
Quantified Difference	IR-806's photobleaching is uniquely accelerated by UCNP coupling due to enhanced triplet dynamics.
Conditions	808 nm laser irradiation, 77 K fluorescence, mass spectrometry

Why This Matters

Understanding the specific photobleaching pathway of IR-806 allows researchers to implement targeted stabilization strategies (e.g., adding β-carotene), which is essential for long-term experiments and reliable device fabrication.

• [1] Wang, X., et al. (2023). Triplet-Induced Singlet Oxygen Photobleaches Near-Infrared Dye-Sensitized Upconversion Nanosystems. Nano Letters, 23(15), 7002-7010. View Source
• [2] Anjiechem. IR 780 Product Information. Accessed 2026. View Source

Low Fluorescence Quantum Yield

The fluorescence quantum yield of IR-806 in solution was measured to be only ~1.74% [1]. This low quantum yield is a critical differentiator from other heptamethine cyanines like IR-780, which exhibits fluorescence quantum yields of 6.8% in 30% ethanol and 7.6% in methanol [2], or IR-783, which has a quantum yield of 5.5% in PBS [3]. The low quantum yield of IR-806 indicates that the majority of absorbed energy is dissipated through non-radiative pathways, making it an efficient energy transfer antenna and photothermal agent rather than a bright fluorescent probe. This property is consistent with its observed ~48% energy transfer efficiency to lanthanide nanocrystals and its effective photothermal conversion. For applications requiring strong NIR fluorescence, IR-780 or IR-783 would be more suitable, whereas for upconversion sensitization and PTT, IR-806's low radiative efficiency is advantageous.

Fluorescence QY

Cross-study

~1.74% (IR-806) vs. 5.5–7.6% (IR-780, IR-783)

Low radiative efficiency confirms primary role as energy transfer antenna.

Relevant for upconversion sensitization and photothermal research.

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	~1.74% (IR-806 in solution)
Comparator Or Baseline	IR-780: 6.8% (30% ethanol), 7.6% (methanol); IR-783: 5.5% (PBS)
Quantified Difference	IR-806's Φ is 3.2–4.4 times lower than IR-780 and IR-783.
Conditions	Solution-phase measurements

Why This Matters

This low quantum yield confirms IR-806's primary role as an energy transfer antenna and photothermal agent, guiding researchers to select it for upconversion sensitization and PTT applications over fluorescence imaging, where brighter dyes like IR-780 or IR-783 are preferred.

• [1] Ultrastrong Absorption Meets Ultraweak Absorption: Unraveling the Energy Transfer Mechanism in Dye-Sensitized Upconversion Nanoparticles. (2024). Data PDF. View Source
• [2] Fluorescence quantum yield of IR-780 in 30% ethanol is 6.8%, compared to 7.6% in methanol. (2018). Academia.edu. View Source
• [3] Structure-Inherent Tumor-Targeted IR-783 for Near-Infrared Fluorescence-Guided Photothermal Therapy. (2024). PMC, 5(1), 1-12. View Source

IR-806 Optimal Application Scenarios

UCNP Sensitization for NIR-to-Visible Conversion

IR-806's ~48% energy transfer efficiency to Yb³⁺-doped nanocrystals and its ability to form dissociable H-aggregates make it an ideal molecular antenna for upconversion nanoparticle (UCNP) sensitization [1]. Its low fluorescence quantum yield (~1.74%) ensures that most absorbed NIR photons are transferred non-radiatively to the lanthanide lattice rather than being lost as fluorescence. The 24-fold enhancement in upconversion luminescence achieved with IR-806-sensitized systems underscores its utility in deep-tissue bioimaging, photoredox catalysis, and anti-counterfeiting applications where efficient NIR-to-visible light conversion is paramount [2].

Low-Irradiance PTT Nanoplatforms with Dual-Modal Imaging

The ability of IR-806, when complexed with iron oxide nanoparticles, to achieve effective in vivo photothermal therapy at a low laser power density of 0.25 W cm⁻² under 808 nm excitation makes it a prime candidate for developing safer, energy-efficient PTT nanoplatforms [1]. This low-power operation minimizes off-target thermal damage, a critical advantage for clinical translation. The dual-imaging capability (fluorescence and MRI) of these IR-806-based complexes further enables image-guided precision therapy, allowing for real-time monitoring of therapeutic response [2].

Chromonic Liquid Crystal Photonic Devices

IR-806's unique property of forming a chromonic liquid crystal phase at ultralow concentrations (0.45–0.6 wt%) enables the fabrication of self-assembled, ordered nanostructures for photonic applications [1]. Its tunable absorption spectrum with concentration allows for the creation of optical displays, tunable filters, and NIR dye lasers where the aggregation state directly controls the optical output. Unlike IR-780 or IR-783, IR-806's two-step assembly process provides a platform for studying cooperative self-assembly and developing concentration-dependent optical materials [2].

Triplet Fusion Upconversion for Lighting & Solar Harvesting

IR-806's efficient spin-singlet energy extraction to lanthanide nanocrystals (~48% efficiency) and its participation in triplet fusion upconversion make it a valuable component in organic-inorganic hybrid systems for photon upconversion [1]. The enhanced spin-orbital coupling in the ytterbium-IR806 complex, identified through ab initio calculations, underpins its role in converting low-energy NIR photons to higher-energy visible light. This property is particularly relevant for improving the efficiency of solar cells and developing next-generation solid-state lighting technologies [2].

Application

Selection Property

Validation Focus

UCNP Sensitization Studies

NIR energy transfer efficiency context

Upconversion luminescence enhancement

Low-irradiance PTT Research

Reported irradiance response threshold

Thermal response in tumor models

Chromonic Liquid Crystal Photonics

Concentration-dependent aggregation behavior

Self-assembly and optical modulation

Triplet Fusion Upconversion

Spin-singlet energy extraction efficiency

Upconversion quantum yield in hybrid systems

• [1] Wang, X., et al. (2021). A hybrid molecular sensitizer for triplet fusion upconversion. Chemical Engineering Journal, 426, 131289. View Source
• [2] Chang, Y. L., et al. (2015). A highly effective in vivo photothermal nanoplatform with dual imaging-guided therapy of cancer based on the charge reversal complex of dye and iron oxide. Journal of Materials Chemistry B, 3(42), 8321-8327. View Source